Cas no 2227832-69-9 (methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227832-69-9
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6307977
• PubChem ID: 165623184
• Update Time: 2025-06-25

methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate
• methyl (3R)-3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-3-hydroxypropanoate
• EN300-1884511
• 2227832-69-9

• Inchi： 1S/C16H23NO5/c1-10-8-11(13(18)9-14(19)21-5)6-7-12(10)17-15(20)22-16(2,3)4/h6-8,13,18H,9H2,1-5H3,(H,17,20)/t13-/m1/s1
• InChI Key： LWOYDPKPTAPVDR-CYBMUJFWSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)[C@@H](CC(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate

Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate (CAS No. 2227832-69-9): A Comprehensive Overview

Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate, identified by its CAS number 2227832-69-9, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and synthetic biology. The presence of multiple functional groups, including a tert-butoxy carbonylamino moiety and a hydroxypropanoate side chain, makes it a versatile intermediate in the synthesis of more complex molecules.

The structural complexity of Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate lends itself to various chemical modifications, making it a valuable building block in the construction of pharmacophores. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which has opened new avenues for its exploration in medicinal chemistry.

In the realm of drug discovery, the< strong> tert-butoxy carbonylamino group is particularly noteworthy as it serves as a protective group for amino functions, allowing for selective modifications during synthetic pathways. This characteristic is crucial in multi-step syntheses where orthogonal reactions are required to achieve high yields and purity. The< strong> hydroxypropanoate moiety, on the other hand, introduces a hydrophilic component to the molecule, which can influence its solubility and metabolic stability. These features make Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate an attractive candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical applications. The stereochemistry of Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate, specifically the (R) configuration at the chiral center, is critical for its biological activity. The precise three-dimensional arrangement of atoms in this compound can significantly impact its interactions with biological targets, such as enzymes and receptors. This has spurred interest in developing efficient methods for the stereoselective synthesis of such compounds.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify promising candidates for drug development. Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate has been incorporated into several virtual screening campaigns due to its structural complexity and potential bioactivity. These efforts have led to the identification of novel analogs with enhanced pharmacological properties.

In addition to its role as a synthetic intermediate, Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate has been explored in the context of biomimetic chemistry. Its structural features allow it to mimic natural products and bioactive molecules, providing insights into their mechanisms of action. This approach has been particularly valuable in understanding the interactions between small molecules and biological systems.

The development of new synthetic routes has been a key focus area for researchers working with Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate. Advances in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents and improving yields. These innovations are aligning with global efforts to promote sustainable chemistry practices.

The potential applications of Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and biotechnology, where it can serve as a precursor for functional polymers and bioactive materials. This interdisciplinary approach underscores the versatility of this compound and its importance in advancing multiple scientific frontiers.

In conclusion, Methyl (3R)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoate represents a significant compound in modern chemical research. Its complex structure, functional groups such as the< strong> tert-butoxy carbonylamino and< strong> hydroxypropanoate, and stereochemical configuration make it a valuable asset in drug discovery and synthetic biology. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in advancing scientific knowledge and technological innovation.